Cas no 2171847-82-6 (2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid)

• Product Name: 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid
• CAS No: 2171847-82-6
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6482394
• PubChem ID: 165526451
• Update Time: 2025-10-28

2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid
• 2171847-82-6
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbutanamido]methyl}-4-methylpentanoic acid
• EN300-1496571

• Inchi： 1S/C27H34N2O5/c1-17(2)14-19(26(31)32)15-29-25(30)18(3)12-13-28-27(33)34-16-24-22-10-6-4-8-20(22)21-9-5-7-11-23(21)24/h4-11,17-19,24H,12-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： GNDDFXAFAVBIGN-UHFFFAOYSA-N
• SMILES： O(C(NCCC(C)C(NCC(C(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 675
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid

Introduction to 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic Acid (CAS No. 2171847-82-6)

Compound with the CAS number 2171847-82-6 and the product name 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure incorporates a 9H-fluoren-9-ylmethoxycarbonyl group, which is known for its stability and ability to enhance the bioavailability of attached molecules. This feature makes the compound particularly valuable in the design of novel therapeutic agents.

The presence of an amino group in the side chain further extends the utility of this compound. Amino groups are pivotal in medicinal chemistry as they can participate in various interactions with biological targets, including enzymes and receptors. The specific arrangement of atoms in this compound's structure suggests potential applications in modulating biological pathways associated with these targets. For instance, the combination of a fluorene moiety and an amino acid derivative has been explored in the development of kinase inhibitors, which are critical in treating cancers and inflammatory diseases.

Recent studies have highlighted the importance of fluorinated compounds in enhancing drug efficacy and metabolic stability. The fluorene component in this molecule provides a rigid, planar structure that can improve binding affinity to biological targets. Additionally, fluorine atoms can influence the electronic properties of adjacent functional groups, leading to optimized pharmacokinetic profiles. This has led to increased interest in fluorinated derivatives as pharmacophores in drug discovery.

The carboxylic acid group at the end of the molecule further contributes to its versatility. Carboxylic acids are commonly used in drug design due to their ability to form hydrogen bonds and participate in salt formation, which can improve oral bioavailability and solubility. The specific positioning of this group in relation to other functional moieties allows for fine-tuning of physicochemical properties, making it suitable for various pharmaceutical applications.

In terms of synthetic chemistry, the preparation of this compound involves multi-step organic synthesis, showcasing the expertise required in medicinal chemistry. The introduction of the (9H-fluoren-9-yl)methoxycarbonyl group necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this molecule.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Its structural features suggest utility in treating neurological disorders, where precise modulation of neurotransmitter activity is essential. Additionally, its ability to interact with enzymes involved in metabolic pathways makes it a promising candidate for managing metabolic diseases such as diabetes and obesity.

Evaluation of this compound's pharmacological properties has been ongoing, with recent studies focusing on its interaction with specific biological targets. Computational modeling has been instrumental in predicting how this molecule might bind to its intended targets, providing insights into potential mechanisms of action. These studies have revealed that the compound exhibits high selectivity for certain enzymes, minimizing off-target effects—a critical factor in drug development.

The synthesis and characterization of analogs have also been a focus area. By modifying specific functional groups within the molecule, researchers aim to enhance its potency and reduce any potential side effects. Such modifications often involve replacing or altering existing moieties while maintaining key structural elements that contribute to biological activity.

The role of analytical techniques cannot be overstated in understanding the behavior of this compound. High-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been crucial in confirming molecular structure and purity. These techniques provide detailed information about chemical composition and interactions, which are essential for optimizing pharmaceutical formulations.

In conclusion, 2-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbutanamidomethyl}-4-methylpentanoic acid (CAS No. 2171847-82-6) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. The incorporation of a fluorene moiety and an amino group enhances its interaction with biological targets while improving metabolic stability. Ongoing research continues to explore its pharmacological properties and synthetic pathways, paving the way for novel drug development.